Triundecanoin
Triundecanoin
Glycerol triundecanoate is a triglyceride.
Brand Name:
Vulcanchem
CAS No.:
13552-80-2
VCID:
VC20872011
InChI:
InChI=1S/C36H68O6/c1-4-7-10-13-16-19-22-25-28-34(37)40-31-33(42-36(39)30-27-24-21-18-15-12-9-6-3)32-41-35(38)29-26-23-20-17-14-11-8-5-2/h33H,4-32H2,1-3H3
SMILES:
CCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCC)OC(=O)CCCCCCCCCC
Molecular Formula:
C36H68O6
Molecular Weight:
596.9 g/mol
Triundecanoin
CAS No.: 13552-80-2
Cat. No.: VC20872011
Molecular Formula: C36H68O6
Molecular Weight: 596.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Glycerol triundecanoate is a triglyceride. |
|---|---|
| CAS No. | 13552-80-2 |
| Molecular Formula | C36H68O6 |
| Molecular Weight | 596.9 g/mol |
| IUPAC Name | 2,3-di(undecanoyloxy)propyl undecanoate |
| Standard InChI | InChI=1S/C36H68O6/c1-4-7-10-13-16-19-22-25-28-34(37)40-31-33(42-36(39)30-27-24-21-18-15-12-9-6-3)32-41-35(38)29-26-23-20-17-14-11-8-5-2/h33H,4-32H2,1-3H3 |
| Standard InChI Key | MBXVIRZWSHICAV-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCC)OC(=O)CCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCCCCC)OC(=O)CCCCCCCCCC |
| Melting Point | 31.2 °C |
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